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Solubility Data and Preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Khk-IN-2
Cat. No.: S8371220

The table below summarizes the key physical and solubility information for KHK-IN-2:

Property Value

Molecular Weight 372.34 g/mol [1]
CAS Number 2135304-43-5 [1] [2]
Solubility in DMSO 250 mg/mL [1] [2]
Molar Concentration 671.43 mM [1]

Stock Solution Preparation [1]

e To prepare a 10 mM solution in DMSO, dissolve 3.72 mg of KHK-IN-2 in 1 mL of DMSO.

e The supplier notes that the solution is "ready for reconstitution" and can be stored at -20°C for 1 year
or at -80°C for 2 years.

¢ Important Note: Hygroscopic DMSO can impact solubility, so it is recommended to use newly
opened DMSO for best results.

Experimental Protocols for In Vivo Administration

For research involving animal models, the supplier provides detailed protocols for preparing working

solutions from the DMSO stock. The following workflow outlines the steps for preparing an in vivo dosing
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solution using the recommended solvent systems.

DMSO Stock Solution
(20.8 mg/mL)

Add 100 pL to | Add 100 pL to
400 pL PEG300P00 pL solvent mix

Add 100 pL to
900 pL Corn Oil

Mix, then add
50 pL Tween-80 & Mix evenly Mix evenly
450 pL Saline

Click to download full resolution via product page
Workflow for preparing in vivo dosing solutions from a DMSO stock of KHK-IN-2 [1].

Protocol Details [1]:

¢ Protocol 1 (Recommended): Yields a clear solution of = 2.08 mg/mL. Add 100 uL of DMSO stock
(20.8 mg/mL) to 400 uL PEG300 and mix. Then add 50 puL Tween-80, mix, and finally add 450 uL of
saline to a total volume of 1 mL.

e Protocol 2: Yields a clear solution of > 2.08 mg/mL. Add 100 pL of DMSO stock directly to 900 pL of
20% SBE-B-CD in saline and mix.

¢ Protocol 3 (Use with caution): Yields a clear solution of = 2.08 mg/mL. Add 100 pL of DMSO stock
to 900 uL corn oil and mix. The supplier advises careful consideration if the continuous dosing period
exceeds half a month.
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Biological Context of KHK-IN-2

To help frame your research, here is some background on the therapeutic target of KHK-IN-2:

¢ Primary Target: KHK-IN-2 is a potent and selective inhibitor of ketohexokinase (KHK), with an I1Cso
of 0.45 pM [1] [2]. KHK is the primary enzyme that phosphorylates fructose to fructose-1-phosphate in
the liver [3] [4].

¢ Therapeutic Rationale: KHK-C, the predominant hepatic isoform, lacks negative feedback
regulation. Unchecked fructose metabolism drives the production of lipogenic precursors, leading to
increased liver fat (steatosis), elevated blood triglycerides, and insulin resistance [3] [4].
Therefore, inhibiting KHK is a promising therapeutic strategy for metabolic conditions like non-
alcoholic fatty liver disease (NAFLD) and non-alcoholic steatohepatitis (NASH) [3] [4].

¢ Research Note: KHK exists in two isoforms (KHK-A and KHK-C). KHK-IN-2's specific activity against
each isoform is not detailed in the available sources, though its primary action is understood to be in
the liver [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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